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Compound of Interest

Compound Name: MI-463

Cat. No.: B609025

For researchers, scientists, and drug development professionals, the proper disposal of
chemical reagents is a critical component of laboratory safety and environmental responsibility.
This guide provides essential information and step-by-step procedures for the safe disposal of
MI-463, a potent inhibitor of the Menin-MLL interaction. Adherence to these guidelines is crucial
to minimize risks and ensure compliance with regulatory standards.

Hazard Assessment and Waste Classification

Before disposal, a thorough hazard assessment of MI-463 waste must be conducted. MI-463 is
a bioactive small molecule, and while comprehensive toxicological data may be limited, it
should be handled as a potentially hazardous substance.

Key Hazard Considerations:

» Toxicity: As an inhibitor of a critical protein-protein interaction involved in leukemia, MI-463
should be considered toxic.

e Solvents: MI-463 is often dissolved in solvents such as Dimethyl Sulfoxide (DMSO). The
disposal procedure must account for the hazards associated with the solvent.

e Form: Waste may be in solid (unused compound), liquid (solutions), or contaminated solid
(e.g., pipette tips, gloves) forms.
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Based on these considerations, MI-463 waste should be classified as hazardous chemical

waste. It must not be disposed of down the drain or in regular trash.

Quantitative Data for Disposal

While specific quantitative limits for MI-463 disposal are not readily available, the following

table summarizes key chemical properties that inform safe handling and disposal decisions.

Property

Value

Significance for Disposal

Chemical Formula

C24H23F3Ne6S

Indicates the presence of
fluorine, nitrogen, and sulfur,
which may require specific

disposal considerations.

Molecular Weight

484.5 g/mol

Relevant for calculating
concentrations in waste

streams.

Solubility

Soluble in DMSO and Ethanol

The solvent used will be a
primary component of the
liquid waste and must be

managed as hazardous waste.

Physical Form

Crystalline solid

Solid waste must be

segregated from liquid waste.

Storage Temperature

-20°C

While not directly related to
disposal, it indicates the need
for controlled handling during

waste accumulation.

Decontamination Protocol

All surfaces and equipment that have come into contact with MI-463 must be thoroughly

decontaminated.

Materials:
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e 70% Ethanol or a suitable laboratory disinfectant
e Absorbent pads
o Personal Protective Equipment (PPE): gloves, lab coat, safety glasses

Procedure:

Prepare the Area: Ensure the work area is clear of any unnecessary items.

o Wipe Surfaces: Liberally apply 70% ethanol to a clean absorbent pad. Wipe down all
contaminated surfaces, including benchtops, fume hood sash, and equipment.

o Clean Equipment: For non-disposable equipment, wipe the exterior with 70% ethanol. If
internal contamination is possible, follow the manufacturer's instructions for cleaning,
ensuring the cleaning waste is collected as hazardous.

» Dispose of Cleaning Materials: All used absorbent pads, wipes, and disposable PPE (gloves)
must be disposed of as contaminated solid waste.

» Wash Hands: After completing the decontamination procedure, thoroughly wash your hands
with soap and water.

Waste Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of MI-463
waste.
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Caption: Workflow for the proper segregation and disposal of MI-463 waste.

Step-by-Step Disposal Procedures

A. Solid Waste (Unused MI-463, Contaminated Labware)

e Segregation: Collect all solid waste contaminated with MI-463 separately from other
laboratory trash. This includes:

o Unused or expired solid MI-463.

o Contaminated personal protective equipment (PPE) such as gloves and disposable lab
coats.
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o Contaminated consumables like pipette tips, tubes, and flasks.

o Containerization: Place all solid waste into a clearly labeled, durable, and sealable
hazardous waste container. The label should include:

[¢]

"Hazardous Waste"

"MI-463 Solid Waste"

[e]

o

The primary hazards (e.g., "Toxic")

The date of accumulation.

[¢]

o Storage: Store the sealed container in a designated hazardous waste accumulation area,
away from incompatible materials.

B. Liquid Waste (MI-463 Solutions)

e Segregation: Collect all liquid waste containing MI-463. Do not mix with other waste streams
unless explicitly permitted by your institution's environmental health and safety (EHS) office.

o Containerization: Use a compatible, leak-proof, and sealable container for liquid waste. The
container should be clearly labeled with:

"Hazardous Waste"

[e]

o

"MI-463 in [Name of Solvent, e.g., DMSO]"

[¢]

An approximate concentration of MI-463.

The date of accumulation.

o

[e]

Never fill the container to more than 90% capacity to allow for expansion.

o Storage: Store the sealed liquid waste container in secondary containment within a
designated hazardous waste accumulation area.

C. Sharps Waste
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e Segregation: Any sharps (needles, syringes, scalpels, etc.) contaminated with MI-463 must
be disposed of in a designated sharps container.

o Containerization: Place sharps directly into a puncture-proof, leak-proof sharps container.

» Storage: Once the sharps container is full (do not overfill), seal it and place it in the
designated hazardous waste accumulation area.

Final Disposal

All MI-463 waste must be disposed of through your institution's licensed hazardous waste
management vendor. Contact your EHS office to schedule a pickup. Provide them with a clear
inventory of the waste being disposed of.

Disclaimer: This document provides general guidance. Always consult your institution's specific
chemical hygiene plan and EHS office for detailed procedures and regulatory requirements in
your location.

¢ To cite this document: BenchChem. [Proper Disposal of MI-463: A Guide for Laboratory
Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b609025#mi-463-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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